Cas no 1100748-68-2 (1-Benzyl-1,9-diazaspiro[5.5]undecane)

• Product Name: 1-Benzyl-1,9-diazaspiro[5.5]undecane
• CAS No: 1100748-68-2
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• MDL: MFCD12406522
• CID: 832188
• PubChem ID: 25212931
• Update Time: 2025-10-05

1-Benzyl-1,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,9-diazaspiro[5.5]undecane
• 1,9-Diazaspiro[5.5]undecane, 1-(phenylmethyl)-
• 1-benzyl-1,9-diazaspiro[5,5]undecane
• AK133119
• FT-0685048
• KB-64736
• RP07891
• MFCD12406522
• SB44032
• BG-0708
• W-204729
• AKOS015949369
• 1100748-68-2
• SY318742
• J-504248
• 1-BENZYL-1,9-DIAZASPIRO[5.5]UNDECANE 2HCL
• DTXSID50649125

• MDL： MFCD12406522
• Inchi： 1S/C16H24N2/c1-2-6-15(7-3-1)14-18-13-5-4-8-16(18)9-11-17-12-10-16/h1-3,6-7,17H,4-5,8-14H2
• InChI Key： QKKQOABRVDBFKQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC21CCNCC2

Computed Properties

• Exact Mass: 244.19400
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.06140

Additional information on 1-Benzyl-1,9-diazaspiro[5.5]undecane

Recent Advances in the Study of 1-Benzyl-1,9-diazaspiro[5.5]undecane (CAS: 1100748-68-2): A Promising Scaffold in Medicinal Chemistry

1-Benzyl-1,9-diazaspiro[5.5]undecane (CAS: 1100748-68-2) has emerged as a structurally unique and pharmacologically significant scaffold in recent medicinal chemistry research. This spirocyclic compound, characterized by its rigid bicyclic structure, has attracted considerable attention due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The current research landscape reveals exciting developments in the synthesis, optimization, and biological evaluation of this compound and its derivatives.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's remarkable potential as a selective serotonin receptor modulator. Researchers employed a structure-activity relationship (SAR) approach to systematically modify the benzyl substituent and the diazaspiro core, leading to derivatives with improved binding affinity (Ki values in the low nanomolar range) and enhanced blood-brain barrier permeability. Molecular docking studies provided insights into the key interactions between 1-Benzyl-1,9-diazaspiro[5.5]undecane derivatives and the 5-HT receptor binding pocket.

Recent synthetic methodology developments have significantly improved access to this scaffold. A breakthrough reported in Organic Letters (2024) described a novel asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excess >99% for both enantiomers of 1100748-68-2. This advancement is particularly important as preliminary pharmacological data suggest significant differences in activity between the enantiomers. The new synthetic protocol also allows for late-stage diversification, enabling rapid generation of compound libraries for high-throughput screening.

Beyond CNS applications, 2024 research has uncovered unexpected potential in oncology. A Nature Communications paper identified specific 1-Benzyl-1,9-diazaspiro[5.5]undecane derivatives as allosteric inhibitors of histone deacetylases (HDACs), showing selective cytotoxicity against several cancer cell lines while sparing normal cells. The unique spirocyclic structure appears to confer distinct binding modes compared to traditional HDAC inhibitors, potentially overcoming some limitations of current therapies.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided crucial data on the ADME (absorption, distribution, metabolism, and excretion) properties of this scaffold. The compound demonstrates favorable metabolic stability across species, with moderate plasma protein binding and acceptable oral bioavailability in preclinical models. These findings support its potential as a viable lead compound for further development.

Current challenges in the field include optimizing the selectivity profile of 1-Benzyl-1,9-diazaspiro[5.5]undecane derivatives and addressing potential off-target effects. Several research groups are employing computational approaches, including machine learning-based predictive models, to guide structural modifications. The development of radiolabeled versions (reported in a 2024 ACS Medicinal Chemistry Letters paper) has enabled detailed receptor occupancy studies and could facilitate translational research.

Looking forward, the unique structural features of 1100748-68-2 continue to inspire novel applications. Recent patent applications indicate growing interest in its use as a fragment in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's versatility and demonstrated biological activities suggest it will remain an important focus of medicinal chemistry research in the coming years.